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Compound of Interest

2-Methoxypyridine-3-sulfonyl
Compound Name:
chloride

Cat. No.: B126392

An In-depth Technical Guide to 2-Methoxypyridine-3-sulfonyl chloride

This technical guide provides a comprehensive overview of the physical properties, handling,
and synthetic utility of 2-Methoxypyridine-3-sulfonyl chloride, a key intermediate in
pharmaceutical and chemical research. This document is intended for researchers, scientists,
and professionals in the field of drug development and organic synthesis.

Core Physical and Chemical Properties

2-Methoxypyridine-3-sulfonyl chloride is a substituted pyridine derivative.[1] Its structure
incorporates a methoxy group and a reactive sulfonyl chloride functional group, making it a
valuable building block in organic synthesis.[2]

Structural and Physical Data Summary

The key physical and chemical properties of 2-Methoxypyridine-3-sulfonyl chloride are
summarized in the table below for quick reference.
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Property Value Source
CAS Number 219715-44-3 [3]14]15]
Molecular Formula CeHeCINO3S [3][6]
Molecular Weight 207.63 g/mol [31[7]
Appearance Whit.e to Cr.ystalline Low 2]
Melting Solid

Purity >95% (Typical) [8]
Storage Temperature 2-8°C, Inert atmosphere [3]

Note: Specific properties like melting point, boiling point, and density for this exact compound
are not consistently published. Data for analogous compounds suggest it is a solid at room
temperature.

Experimental Protocols and Handling

Given the reactive nature of the sulfonyl chloride group, specific handling and experimental
procedures are required. The compound is sensitive to moisture and can react with water,
liberating toxic gas.[8]

Recommended Storage and Handling

Proper storage is crucial to maintain the integrity of the compound.

o Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[8]
Recommended storage is under an inert atmosphere at refrigerated temperatures (2-8°C).[3]
Keep away from water, moist air, strong oxidizing agents, bases, amines, and alcohols.[8]

e Handling: Use only under a chemical fume hood.[8] Wear appropriate personal protective
equipment (PPE), including chemical safety goggles, gloves, and protective clothing.[8]
Avoid breathing dust, vapor, mist, or gas and prevent contact with skin and eyes.[8] Ensure
eyewash stations and safety showers are readily accessible.[8]

General Synthetic Protocol: Sulfonamide Formation
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The synthesis of sulfonamides is a primary application of sulfonyl chlorides and is a

fundamental reaction in medicinal chemistry.[9] The following is a general procedure for the

reaction of a sulfonyl chloride, such as 2-Methoxypyridine-3-sulfonyl chloride, with an amine

to form a sulfonamide.

Reaction: R-SO2Cl + H2N-R' —» R-SO2NH-R' + HCI

Procedure:

Dissolve the amine (1.0 equivalent) in a suitable aprotic solvent (e.g., dichloromethane,
tetrahydrofuran) containing a non-nucleophilic base (e.qg., triethylamine or pyridine, 1.2
equivalents).

Cool the mixture to 0 °C in an ice-water bath.

Slowly add a solution of 2-Methoxypyridine-3-sulfonyl chloride (1.05 equivalents) in the
same solvent to the cooled amine solution.

Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature,
stirring for an additional 2-4 hours.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent
(e.g., ethyl acetate).[9]

Combine the organic layers, wash with saturated brine, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure.[9]

Purify the crude product by column chromatography or recrystallization to yield the desired
sulfonamide.

Synthetic Pathways and Applications
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2-Methoxypyridine-3-sulfonyl chloride is a versatile reagent, primarily used in the synthesis
of more complex molecules, particularly those with therapeutic potential.

Role in Drug Discovery

The sulfonamide functional group is a common feature in many drug candidates.[9] Sulfonyl
chlorides are key precursors for creating these sulfonamides. For instance, various
methoxypyridine sulfonamide derivatives have been designed and synthesized as potent
PI3K/mTOR dual inhibitors for cancer treatment.[10] The methoxypyridine moiety can be
crucial for binding to target proteins and improving metabolic stability.[10]

Below is a diagram illustrating the general workflow for utilizing a sulfonyl chloride in the
synthesis of a sulfonamide, a common step in pharmaceutical development.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/18366192
https://pubchemlite.lcsb.uni.lu/e/compound/18366192
https://www.sigmaaldrich.com/US/en/product/aldrich/cds009830
https://www.fishersci.com/store/msds?partNumber=AC434310050&productDescription=2-CHLOROPYRIDINE-3-SULFO+5GR&vendorId=VN00032119&countryCode=US&language=en
http://orgsyn.org/demo.aspx?prep=v94p0198
https://pmc.ncbi.nlm.nih.gov/articles/PMC10054477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10054477/
https://www.benchchem.com/product/b126392#2-methoxypyridine-3-sulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b126392#2-methoxypyridine-3-sulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b126392#2-methoxypyridine-3-sulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b126392#2-methoxypyridine-3-sulfonyl-chloride-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

